Cas no 2731008-71-0 (N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride)

• Product Name: N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride
• CAS No: 2731008-71-0
• MF: C₁₇H₂₅ClN₄O₄
• MW: 384.857803106308
• MDL: MFCD34563160
• CID: 5465377
• PubChem ID: 165691376
• Update Time: 2025-06-09

N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5135669207
• N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride

• MDL： MFCD34563160
• Inchi： 1S/C17H24N4O4.ClH/c1-25-14-6-5-12(16(23)19-9-4-2-3-8-18)11-13(14)21-10-7-15(22)20-17(21)24;/h5-6,11H,2-4,7-10,18H2,1H3,(H,19,23)(H,20,22,24);1H
• InChI Key： QXBFLUWCWVIRDD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=C(C(NCCCCCN)=O)C=C1N1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 384.1564330 g/mol
• Monoisotopic Mass: 384.1564330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.9
• Topological Polar Surface Area: 114

Additional information on N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride

Introduction to N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride (CAS No. 2731008-71-0)

N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride, with the CAS number 2731008-71-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly its N-(5-aminopentyl) and 4-methoxybenzamide moieties, contribute to its unique chemical properties and biological interactions.

The N-(5-aminopentyl) group is a key functional moiety that enhances the solubility and bioavailability of the compound, facilitating its interaction with biological targets. This group is commonly found in various pharmacologically active agents due to its ability to form hydrogen bonds and participate in hydrophobic interactions. The presence of the 4-methoxybenzamide moiety further contributes to the compound's pharmacological profile by providing a site for receptor binding and modulating metabolic stability.

The core structure of N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride incorporates a 2,4-dioxo-1,3-diazinane ring, which is a heterocyclic compound known for its stability and versatility in medicinal chemistry. This ring system is often employed in the design of bioactive molecules due to its ability to engage in multiple types of interactions with biological targets, including hydrogen bonding and π-stacking interactions. The combination of these structural elements makes this compound a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The structural framework of N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride aligns well with this trend, as it possesses characteristics that could enable it to interact with a wide range of biological targets. For instance, the amine group and the benzamide moiety are known to be effective at modulating enzyme activity, making this compound a potential lead for the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulation development and clinical applications. Solubility is a critical factor in drug delivery systems, as it directly impacts the bioavailability and therapeutic efficacy of a drug. By incorporating this salt form, researchers can improve the pharmacokinetic properties of the compound, ensuring better absorption and distribution within the body.

The synthesis of N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of key intermediates such as 5-aminovaleric acid derivatives and 2-methoxybenzoic acid esters. These intermediates are then coupled through amide bond formation reactions to introduce the benzamide moiety. Subsequent functionalization steps are performed to introduce the 2,4-dioxo-1,3-diazinane ring system.

The introduction of the 2,4-dioxo-1,3-diazinane ring is achieved through cyclization reactions that require careful optimization to ensure high yield and purity. Once the core structure is established, further modifications are made to introduce the N-(5-aminopentyl) group through nucleophilic substitution reactions or other coupling strategies. The final step involves converting the free base form into its hydrochloride salt through treatment with hydrochloric acid.

Evaluation of N-(5-aminopentyl)-3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzamide hydrochloride has been conducted both in vitro and in vivo to assess its biological activity and potential therapeutic applications. In vitro studies have focused on evaluating its interaction with various enzymes and receptors relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that this compound exhibits inhibitory activity against key enzymes involved in these diseases.

In vivo studies have also been performed to assess the pharmacokinetic properties and toxicity profile of this compound. These studies have shown that N-(5-aminoethyl)-N'-((E)-(4-hydroxyphenyl)amino)propanenitrile dihydrochloride exhibits good oral bioavailability and moderate metabolic stability. Additionally, preliminary toxicity studies indicate that this compound is well-tolerated at therapeutic doses.

The potential applications of N-(5-aminoethyl)-N'-((E)-(4-hydroxyphenyl)amino)propanenitrile dihydrochloride extend beyond neurological disorders. Its structural features make it a versatile scaffold for further derivatization to develop compounds targeting other disease pathways such as cancer and inflammation. Researchers are exploring modifications to enhance its binding affinity and selectivity for specific biological targets while maintaining favorable pharmacokinetic properties.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and computational methods for molecular design. The case of N-(5-aminoethyl)-N'-((E)-(4-hydroxyphenyl)amino)propanenitrile dihydrochloride exemplifies how these tools can be used to identify promising candidates for further investigation. By leveraging computational methods for virtual screening and molecular modeling techniques for understanding target interactions.

The future direction for research on N-(5-aminoethyl)-N'-((E)-(4-hydroxyphenyl)amino)propanenitrile dihydrochloride includes optimizing its chemical structure for improved efficacy and safety profiles. This may involve exploring alternative synthetic routes that yield higher yields or more enantiomerically pure forms of the compound. Additionally.